Cas no 1805343-08-1 (6-Bromo-2-(difluoromethyl)-3-fluoropyridine-4-acetonitrile)

• Product Name: 6-Bromo-2-(difluoromethyl)-3-fluoropyridine-4-acetonitrile
• CAS No: 1805343-08-1
• MF: C₈H₄BrF₃N₂
• MW: 265.029971122742
• CID: 4861202
• Update Time: 2025-05-21

6-Bromo-2-(difluoromethyl)-3-fluoropyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-(difluoromethyl)-3-fluoropyridine-4-acetonitrile

• Inchi： 1S/C8H4BrF3N2/c9-5-3-4(1-2-13)6(10)7(14-5)8(11)12/h3,8H,1H2
• InChI Key： ZNUTXUIJDXNUJM-UHFFFAOYSA-N
• SMILES： BrC1=CC(CC#N)=C(C(C(F)F)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 2.3
• Topological Polar Surface Area: 36.7

Additional information on 6-Bromo-2-(difluoromethyl)-3-fluoropyridine-4-acetonitrile

6-Bromo-2-(difluoromethyl)-3-fluoropyridine-4-acetonitrile: A Comprehensive Overview

6-Bromo-2-(difluoromethyl)-3-fluoropyridine-4-acetonitrile, also known by its CAS number 1805343-08-1, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a pyridine ring substituted with bromine, difluoromethyl, and fluorine groups, along with an acetonitrile moiety. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound in both academic research and industrial applications.

The synthesis of 6-Bromo-2-(difluoromethyl)-3-fluoropyridine-4-acetonitrile involves a series of carefully designed chemical reactions. Researchers have employed various methodologies, including nucleophilic substitution, electrophilic substitution, and coupling reactions, to construct this compound. Recent advancements in catalytic systems and green chemistry have further enhanced the efficiency and sustainability of its synthesis. For instance, the use of palladium catalysts in cross-coupling reactions has enabled the formation of the acetonitrile group with high precision and yield.

The structural features of this compound make it an attractive candidate for use in pharmaceutical research. The presence of electron-withdrawing groups such as bromine and fluorine can influence the compound's bioavailability and pharmacokinetic properties. Recent studies have explored its potential as a lead compound in the development of novel drugs targeting specific biological pathways. For example, researchers have investigated its ability to modulate kinase activity, which is crucial in treating various diseases, including cancer.

In addition to its pharmaceutical applications, 6-Bromo-2-(difluoromethyl)-3-fluoropyridine-4-acetonitrile has found utility in agrochemicals. Its ability to inhibit key enzymes involved in plant growth regulation has made it a promising candidate for herbicide development. Recent field trials have demonstrated its efficacy in controlling invasive plant species without adverse effects on non-target organisms. This highlights its potential as an environmentally friendly alternative to conventional herbicides.

The electronic properties of this compound also make it suitable for applications in materials science. Its ability to act as an electron-deficient aromatic system renders it useful in the design of advanced materials such as organic semiconductors and sensors. Researchers have explored its role in constructing high-performance organic field-effect transistors (OFETs), where its electronic characteristics contribute to improved device performance.

Recent studies have also focused on understanding the environmental fate and toxicity of 6-Bromo-2-(difluoromethyl)-3-fluoropyridine-4-acetonitrile. Computational modeling techniques have been employed to predict its degradation pathways under various environmental conditions. These studies aim to ensure that its use does not pose significant risks to ecosystems or human health.

In conclusion, 6-Bromo-2-(difluoromethyl)-3-fluoropyridine-4-acetonitrile is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with advancements in synthetic methodologies and application research, positions it as a valuable tool for addressing contemporary challenges in science and technology.